Cas no 2229464-09-7 (N-methyl-1-(1-phenylethyl)cyclopropan-1-amine)

• Product Name: N-methyl-1-(1-phenylethyl)cyclopropan-1-amine
• CAS No: 2229464-09-7
• MF: C₁₂H₁₇N
• MW: 175.270083189011
• CID: 6031180
• PubChem ID: 165864530
• Update Time: 2025-10-21

N-methyl-1-(1-phenylethyl)cyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• N-methyl-1-(1-phenylethyl)cyclopropan-1-amine
• 2229464-09-7
• EN300-1861554

• Inchi： 1S/C12H17N/c1-10(12(13-2)8-9-12)11-6-4-3-5-7-11/h3-7,10,13H,8-9H2,1-2H3
• InChI Key： YMPBMGYKMSKGSI-UHFFFAOYSA-N
• SMILES： N(C)C1(C(C)C2C=CC=CC=2)CC1

Computed Properties

• Exact Mass: 175.136099547g/mol
• Monoisotopic Mass: 175.136099547g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 166
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 12Ų

Additional information on N-methyl-1-(1-phenylethyl)cyclopropan-1-amine

Comprehensive Overview of N-methyl-1-(1-phenylethyl)cyclopropan-1-amine (CAS No. 2229464-09-7)

N-methyl-1-(1-phenylethyl)cyclopropan-1-amine (CAS No. 2229464-09-7) is a structurally unique organic compound that has garnered significant attention in recent years due to its potential applications in pharmaceutical research and material science. The compound features a cyclopropane ring substituted with both a methyl group and a 1-phenylethyl moiety, making it a valuable scaffold for drug discovery and chemical synthesis. Researchers are particularly interested in its stereochemistry, as the presence of a chiral center at the 1-phenylethyl position opens doors to enantioselective synthesis and biological activity studies.

In the context of current scientific trends, N-methyl-1-(1-phenylethyl)cyclopropan-1-amine aligns with the growing demand for novel small molecule therapeutics and bioactive compounds. The cyclopropane ring, known for its high ring strain and unique electronic properties, is frequently employed in medicinal chemistry to enhance metabolic stability and binding affinity. This has led to increased searches for "cyclopropane derivatives in drug design" and "chiral amine synthesis," reflecting the compound's relevance in cutting-edge research.

From a synthetic chemistry perspective, CAS No. 2229464-09-7 serves as an intermediate in the preparation of more complex molecules. Its N-methyl group and phenylethyl side chain offer multiple sites for further functionalization, making it a versatile building block. Recent publications have highlighted its utility in catalyzed asymmetric reactions, a hot topic in organic chemistry circles. Queries like "amine-functionalized cyclopropanes" and "sterically hindered amines" frequently appear in academic databases, underscoring the compound's significance.

The physicochemical properties of N-methyl-1-(1-phenylethyl)cyclopropan-1-amine also warrant discussion. With a molecular formula containing both aromatic and aliphatic components, it exhibits interesting solubility characteristics—a subject often explored in "solvent effects on amine compounds" studies. The methyl group adjacent to the nitrogen atom influences its basicity, a parameter crucial for pharmacokinetic optimization in drug development pipelines.

In material science applications, the rigid cyclopropane core of this compound has been investigated for its potential in designing molecular frameworks with tailored electronic properties. The phenylethyl substituent introduces π-electron density, making derivatives of this compound candidates for organic semiconductors or ligand design in coordination chemistry—topics frequently searched alongside "advanced organic materials."

Analytical characterization of CAS No. 2229464-09-7 typically involves techniques like NMR spectroscopy (particularly 1H and 13C), mass spectrometry, and chiral HPLC for enantiomeric purity assessment. These methods align with trending search terms such as "structural elucidation of strained rings" and "chiral amine analysis," demonstrating the compound's analytical challenges and research value.

Environmental and safety profiles of N-methyl-1-(1-phenylethyl)cyclopropan-1-amine are also of interest to industrial researchers. While not classified as hazardous under standard regulations, proper handling protocols for amine compounds remain a frequently searched topic, especially in "laboratory safety for nitrogen-containing compounds" contexts. The compound's stability under various conditions is another area explored in "thermal decomposition of cyclopropanes" studies.

Looking forward, the scientific community continues to explore derivatives of CAS No. 2229464-09-7 for their potential in addressing modern challenges like selective enzyme inhibition and materials with tunable properties. Its structural features position it as a promising candidate for further investigation in multiple disciplines, from medicinal chemistry to molecular engineering—fields that dominate current scientific discourse and search engine queries.